Cas no 45411-69-6 (4H-1,3-Dithiin-1-ium, 5,6-dihydro-)

4H-1,3-Dithiin-1-ium, 5,6-dihydro- structure
45411-69-6 structure
Product Name:4H-1,3-Dithiin-1-ium, 5,6-dihydro-
CAS No:45411-69-6
MF:C4H7S2
MW:119.228378534317
CID:2828041
PubChem ID:11041905
Update Time:2025-04-21

4H-1,3-Dithiin-1-ium, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

    • DTXSID30453020
    • 4H-1,3-Dithiin-1-ium, 5,6-dihydro-
    • DTXCID40403839
    • 45411-69-6
    • Inchi: 1S/C4H7S2/c1-2-5-4-6-3-1/h4H,1-3H2/q+1
    • InChI Key: WXAQKOOFYJHEMO-UHFFFAOYSA-N
    • SMILES: [S+]1=CSCCC1

Computed Properties

  • Exact Mass: 118.99891757g/mol
  • Monoisotopic Mass: 118.99891757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 51.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26.3Ų
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